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Compound of Interest

Compound Name: 4-Bromo-1-methylpiperidine

Cat. No.: B1279848 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties and synthetic approaches for 4-Bromo-1-methylpiperidine, a key intermediate in

organic synthesis and pharmaceutical development.

Core Molecular Data
4-Bromo-1-methylpiperidine is a heterocyclic organic compound valued for its utility as a

versatile building block in the synthesis of more complex molecules.[1] Its key quantitative data

are summarized below.

Property Value Source

Molecular Formula C6H12BrN [1][2]

Molecular Weight 178.07 g/mol [1][2]

Exact Mass 177.01531 Da [1]

CAS Number 76444-51-4 [1]

Synthesis of 4-Bromo-1-methylpiperidine
The synthesis of 4-Bromo-1-methylpiperidine is crucial for its application in further chemical

transformations. While specific, detailed experimental protocols are often proprietary, the
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general synthetic routes are well-established in the chemical literature. Common strategies

involve either the bromination of an N-methylated piperidine precursor or the alkylation of a

brominated piperidine core.[1]

A prevalent method for synthesizing 4-Bromo-1-methylpiperidine is through the nucleophilic

substitution of the hydroxyl group in 1-Methyl-4-piperidinol using a brominating agent.

Reaction Scheme:

1-Methyl-4-piperidinol is treated with a suitable brominating agent, such as hydrobromic acid or

phosphorus tribromide, to replace the hydroxyl group with a bromine atom. This reaction is a

standard transformation of an alcohol to an alkyl halide.

Generalized Procedure:

Reactant Preparation: 1-Methyl-4-piperidinol is dissolved in an appropriate solvent.

Addition of Brominating Agent: The brominating agent is added to the solution, often under

controlled temperature conditions to manage the reaction's exothermicity.

Reaction: The mixture is typically heated to reflux for a specified period to ensure the

completion of the substitution reaction.

Work-up: Upon completion, the reaction mixture is cooled, and the pH is adjusted. The

product is then extracted using an organic solvent.

Purification: The crude product is purified, commonly through distillation or column

chromatography, to yield pure 4-Bromo-1-methylpiperidine.

It is important to note that a detailed, step-by-step experimental protocol with specific reagents,

quantities, and reaction conditions for the synthesis of 4-Bromo-1-methylpiperidine is not

readily available in publicly accessible literature. The procedure described above is a

generalized representation based on common organic chemistry principles for similar

transformations.

Visualized Synthesis Workflow
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The following diagram illustrates a generalized workflow for the synthesis of 4-Bromo-1-
methylpiperidine from 1-Methyl-4-piperidinol.

Synthesis Workflow: 4-Bromo-1-methylpiperidine
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Caption: Generalized workflow for the synthesis of 4-Bromo-1-methylpiperidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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